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Compound of Interest

2-[(Thiophen-2-
Compound Name:
yl)carbonyllpyridine

cat. No.: B1302316

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical compounds are critical for ensuring laboratory safety and environmental
protection. This guide provides a detailed operational plan for the proper disposal of 2-
[(Thiophen-2-yl)carbonyl]pyridine (CAS No. 6602-63-7), a heterocyclic compound. Due to
the limited availability of a specific Safety Data Sheet (SDS) for this exact compound, the
following procedures are based on its known hazards and the properties of its constituent
moieties, pyridine and thiophene, representing a cautious and comprehensive approach to its
disposal.

Immediate Safety and Hazard Assessment

Based on available data, 2-[(Thiophen-2-yl)carbonyl]pyridine is a yellow oil that is harmful if
swallowed and causes serious eye irritation.[1] The pyridine and thiophene structural
components suggest that it should be handled as a hazardous substance. Pyridine and its
derivatives are known to be harmful if swallowed, in contact with skin, or if inhaled, and can
cause skin and eye irritation. Therefore, all waste containing this compound must be classified
and managed as hazardous chemical waste.

Key Safety and Physical Data
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Property

Value

Source

Chemical Name

2-[(Thiophen-2-
yl)carbonyl]pyridine

N/A

CAS Number 6602-63-7 [1]
Molecular Formula C10H7NOS [2]
Molecular Weight 189.23 g/mol [1][2]
Physical State Yellow oil [1]

Boiling Point

333.3°C at 760 mmHg

[1]

Density

1.259 g/cm3

[1]

Hazard Statements

H302: Harmful if
swallowedH319: Causes

serious eye irritation

[1]

Precautionary Statements

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[1]

Storage

Sealed in a dry place, at room
temperature (20 to 22 °C)

[1]

LD50 (Oral, Rat)

Data not available

LD50 (Dermal, Rabbit)

Data not available

Environmental Hazards

Data not available

Experimental Protocols for Safe Disposal

The proper disposal of 2-[(Thiophen-2-yl)carbonyl]pyridine requires a systematic approach

to waste segregation, containment, and labeling to ensure compliance with safety regulations

and to prevent environmental contamination.
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Personal Protective Equipment (PPE) Requirements:

Before initiating any disposal procedures, all personnel must be equipped with the following
PPE:

e Gloves: Chemical-resistant gloves (e.g., butyl rubber or Viton).
o Eye Protection: Safety glasses with side shields or chemical splash goggles.
o Body Covering: A standard laboratory coat.

» Respiratory Protection: All handling of the compound and its waste should be conducted in a
certified chemical fume hood to avoid inhalation of vapors.

Step-by-Step Disposal Procedure:
e Waste Segregation:

o All waste containing 2-[(Thiophen-2-yl)carbonyl]pyridine, including the pure substance,
solutions, and contaminated materials (e.g., pipette tips, absorbent pads, gloves), must be
classified as hazardous waste.

o This waste stream should be segregated as non-halogenated organic waste. Do not mix it
with halogenated solvents or other incompatible waste streams.

e Waste Collection and Containment:

o Liquid Waste: Collect all liquid waste containing 2-[(Thiophen-2-yl)carbonyl]pyridine in a
designated, leak-proof, and chemically compatible container. Glass or high-density
polyethylene (HDPE) containers are suitable. The container must have a secure, tightly
fitting cap and should be kept closed except when adding waste.

o Solid Waste: Collect contaminated solid waste, such as absorbent materials, weighing
papers, and disposable labware, in a separate, clearly labeled hazardous waste container.

e Labeling of Waste Containers:

o All waste containers must be clearly and accurately labeled. The label should include:
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The words "Hazardous Waste".

The full chemical name: "2-[(Thiophen-2-yl)carbonyl]pyridine".

The associated hazards (e.g., "Harmful," "Irritant™).

The date when the waste was first added to the container.

e Temporary Storage:

o Store the sealed hazardous waste containers in a designated and secure satellite
accumulation area within the laboratory.

o This area must be well-ventilated, away from sources of heat or ignition, and should have
secondary containment to prevent the spread of any potential leaks.

» Final Disposal:

[e]

The ultimate disposal of 2-[(Thiophen-2-yl)carbonyl]pyridine must be conducted
through a licensed and approved hazardous waste disposal company.

o Contact your institution's Environmental Health and Safety (EHS) department or a certified
hazardous waste contractor to arrange for the pickup and disposal of the waste.

o High-temperature incineration is the typical and recommended method for the destruction
of this type of organic chemical waste.

o Never dispose of this chemical down the drain or in the regular trash.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2-[(Thiophen-2-
yl)carbonyl]pyridine.
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Disposal Workflow for 2-[(Thiophen-2-yl)carbonyl]pyridine

Start: Generation of Waste

Segregate as Hazardous Waste
(Non-Halogenated Organic)

Collect Liquid Waste Collect Solid Waste
in Compatible Container in Labeled Container

Label Container Clearly
(Name, Hazards, Date)

Store in Designated
Satellite Accumulation Area

Contact EHS or
Licensed Disposal Vendor

Arrange for Professional
Transport and Disposal

End: Incineration at
Licensed Facility

Click to download full resolution via product page

Caption: Disposal Workflow for 2-[(Thiophen-2-yl)carbonyl]pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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